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Compound of Interest

Compound Name: 3-Methylthiacyclohexane

Cat. No.: B15349657 Get Quote

In-Depth Technical Guide: 3-
Methylthiacyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylthiacyclohexane, a

heterocyclic organic compound. Due to the limited availability of data for this specific molecule,

this guide focuses on the synthesis and characterization of its chiral form, (-)-(S)-3-
methylthiacyclohexane, as detailed in the scientific literature. Information on related

compounds is also included to provide a broader context for its potential properties and

applications.

Identifiers and Chemical Properties
A specific CAS Registry Number for 3-methylthiacyclohexane is not readily found in major

chemical databases, suggesting it is not a commonly isolated or commercially available

compound. However, identifiers for the parent compound, thiacyclohexane, are well-

documented.

Table 1: Identifiers for Thiacyclohexane (Parent Compound)
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Identifier Type Value

CAS Number 1613-51-0

IUPAC Name Thiacyclohexane

Synonyms
Thiane, Pentamethylene sulfide, Tetrahydro-2H-

thiopyran

Molecular Formula C₅H₁₀S

Molecular Weight 102.20 g/mol

Based on its structure, the molecular formula for 3-Methylthiacyclohexane is C₆H₁₂S, and its

molecular weight is 116.23 g/mol .

Synthesis of (-)-(S)-3-Methylthiacyclohexane
The synthesis of the optically active (-)-(S)-enantiomer of 3-methylthiacyclohexane has been

described in the scientific literature. The following protocol is based on the work of Sliwka and

Hansen (1984).

Experimental Protocol
The synthesis involves the reaction of a chiral dibromide with sodium sulfide.

Materials:

(-)-2-methyl-1,5-dibromopentane

Sodium sulfide (Na₂S)

Ethanol (absolute)

Water

Procedure:

A solution of sodium sulfide in water is prepared.
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This aqueous solution is added dropwise to a solution of (-)-2-methyl-1,5-dibromopentane in

absolute ethanol.

The reaction mixture is stirred at a specified temperature for a set duration (details typically

found in the full experimental section of the cited paper).

After the reaction is complete, the mixture is worked up by extraction with an organic solvent

(e.g., diethyl ether or dichloromethane).

The organic layers are combined, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),

and the solvent is removed under reduced pressure.

The crude product is then purified by distillation to yield pure (-)-(S)-3-
methylthiacyclohexane.

Table 2: Reported Data for (-)-(S)-3-Methylthiacyclohexane

Property Value

Molecular Formula C₆H₁₂S

Molecular Weight 116.23 g/mol

Boiling Point Not explicitly stated in the abstract

Specific Rotation Not explicitly stated in the abstract

Note: Detailed quantitative data such as boiling point and specific rotation would be contained

within the full experimental section of the cited research paper.

Synthesis Workflow
The logical flow of the synthesis is depicted in the following diagram.
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Synthesis of (-)-(S)-3-Methylthiacyclohexane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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